4-(1-ethyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)thiophene-2-sulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2-[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H22ClN5OS/c23-18-8-4-5-9-19(18)26-20(29)16-30-22-21(24-10-11-25-22)28-14-12-27(13-15-28)17-6-2-1-3-7-17/h1-11H,12-16H2,(H,26,29)
• InChI Key: VOZQSNOIQPKACH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=CN=C3SCC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C22H22ClN5OS
• Molecular Weight: 440.0 g/mol

Description

4-(1-ethyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)thiophene-2-sulfonamide, also known as TAK-915, is a novel small molecule compound that has been developed as a potential therapeutic agent for the treatment of cognitive disorders such as Alzheimer's disease.

Scientific Research Applications

Antibacterial Applications

• Sulfonamides in Antibacterial Therapy : Research indicates the potential of sulfonamide-containing compounds as antibacterial agents. For example, a study synthesized new heterocyclic compounds containing a sulfonamido moiety and tested them for antibacterial activity. Some compounds demonstrated high activities, suggesting their applicability in developing antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Anticancer Applications

• Sulfonamide Derivatives in Cancer Treatment : Several studies have focused on the synthesis of sulfonamide derivatives with potential anticancer properties. These compounds have been tested against various cancer cell lines, showing promising results. For instance, some newly synthesized sulfonamide derivatives exhibited higher activity than standard drugs like doxorubicin against liver cancer cell lines (Ghorab, Ragab, Heiba, El-Gazzar, & Zahran, 2015).

Enzyme Inhibition for Therapeutic Purposes

• Carbonic Anhydrase Inhibition : Sulfonamide compounds have been explored for their ability to inhibit carbonic anhydrase isoenzymes. This inhibition is significant for therapeutic applications in conditions like glaucoma and other disorders. For example, a study synthesized polymethoxylated-pyrazoline benzene sulfonamides and investigated their inhibitory effects on carbonic anhydrase isoenzymes, demonstrating superior inhibitory activity compared to reference compounds (Kucukoglu et al., 2016).

Quantum Mechanical Studies

• Molecular Characterization : The compound has been the subject of quantum mechanical calculations and spectroscopic investigations, such as FT-IR, FT-Raman, and UV studies. These studies provide insights into the molecular structure and properties of the compound, which are crucial for its application in various fields (Govindasamy & Gunasekaran, 2015).